Cas no 119772-49-5 (D-Glucitol,1-deoxy-1-[methyl(1-oxoundecyl)amino]-)

• Product Name: D-Glucitol,1-deoxy-1-[methyl(1-oxoundecyl)amino]-
• CAS No: 119772-49-5
• MF: C₁₈H₃₇NO₆
• MW: 363.489486455917
• CID: 153113
• PubChem ID: 147863
• Update Time: 2025-04-19

D-Glucitol,1-deoxy-1-[methyl(1-oxoundecyl)amino]- Chemical and Physical Properties

Names and Identifiers

• D-Glucitol,1-deoxy-1-[methyl(1-oxoundecyl)amino]-
• D-Glucitol, 1-deoxy-1-(methyl(1-oxoundecyl)amino)-
• N-methyl-N-[(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl]undecanamide
• 1-deoxy-1-[methyl(undecanoyl)amino]-D-glucitol
• MEGA 11
• Mega-11
• DTXSID90152582
• 119772-49-5
• 1-Deoxy-(N-methylundecanamido)-D-glucitol

• Inchi： 1S/C18H37NO6/c1-3-4-5-6-7-8-9-10-11-16(23)19(2)12-14(21)17(24)18(25)15(22)13-20/h14-15,17-18,20-22,24-25H,3-13H2,1-2H3/t14-,15+,17+,18+/m0/s1
• InChI Key： PGNXLDQQCINNPZ-BURFUSLBSA-N
• SMILES： O[C@@H]([C@@H]([C@@H](CO)O)O)[C@H](CN(C)C(CCCCCCCCCC)=O)O

Computed Properties

• Exact Mass: 363.26221
• Monoisotopic Mass: 363.262088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122
• XLogP3: 1.2

Experimental Properties

• Density: 1.139
• Boiling Point: 603.5°Cat760mmHg
• Flash Point: 318.8°C
• Refractive Index: 1.518
• PSA: 121.46